Cas no 88953-26-8 (Phenol, 2-(1-pentylundecyl)-)

• Product Name: Phenol, 2-(1-pentylundecyl)-
• CAS No: 88953-26-8
• MF: C₂₂H₃₈O
• MW: 318.53652715683
• CID: 618515
• PubChem ID: 71320880
• Update Time: 2025-04-19

Phenol, 2-(1-pentylundecyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-pentylundecyl)-
• 2-hexadecan-6-ylphenol
• 2-(HEXADECAN-6-YL)PHENOL
• 88953-26-8
• DTXSID20750752

• Inchi： 1S/C22H38O/c1-3-5-7-8-9-10-11-13-17-20(16-12-6-4-2)21-18-14-15-19-22(21)23/h14-15,18-20,23H,3-13,16-17H2,1-2H3
• InChI Key： HYSHQJIVWOZPEK-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(CCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 318.292265831g/mol
• Monoisotopic Mass: 318.292265831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 20.2Ų